Cas no 52085-70-8 (D-glycero-D-ido-Heptonicacid, d-lactone)

• Product Name: D-glycero-D-ido-Heptonicacid, d-lactone
• CAS No: 52085-70-8
• MF: C₇H₁₂O₇
• MW: 208.165983200073
• CID: 373912
• PubChem ID: 104074
• Update Time: 2025-04-19

D-glycero-D-ido-Heptonicacid, d-lactone Chemical and Physical Properties

Names and Identifiers

• D-glycero-D-ido-Heptonicacid, d-lactone
• D-glycero-D-ido-heptono-.delta.-lactone
• (3S,4R,5R,6R)-6-[(1R)-1,2-dihydroxyethyl]-3,4,5-trihydroxytetrahydro-2H-pyran-2-one (non-preferred name)
• D-Glycero-D-ido-Heptonic acid, delta-lactone
• DTXSID601273680
• NS00125439
• 52085-70-8
• EINECS 257-653-1

• Inchi： 1S/C7H12O7/c8-1-2(9)6-4(11)3(10)5(12)7(13)14-6/h2-6,8-12H,1H2/t2-,3-,4-,5+,6-/m1/s1
• InChI Key： SUNCWTXGGFSVJR-DGPNFKTASA-N
• SMILES： O1C([C@H]([C@@H]([C@H]([C@H]1[C@@H](CO)O)O)O)O)=O

Computed Properties

• Exact Mass: 208.058
• Monoisotopic Mass: 208.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 44
• Rotatable Bond Count: 38
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 16.2
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.801
• Boiling Point: 540.7°Cat760mmHg
• Flash Point: 225.3°C
• Refractive Index: 1.644

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides